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Compound of Interest

Compound Name: B-428

Cat. No.: B1201740 Get Quote

It is important to clarify that "B-428" does not refer to a chemical compound and therefore does

not have an IUPAC name or a CAS number. Instead, B-428 is the designation for a specific

type of thermal transfer printable metallized polyester label manufactured by Brady.[1][2][3][4]

[5][6][7][8][9] This material is engineered for applications requiring high-quality, durable labels,

such as rating and serial plates.

This guide provides a technical overview of the properties and performance characteristics of

B-428, drawing from available technical data sheets.

Material Composition and Properties
B-428 is a metallized polyester film featuring a permanent acrylic pressure-sensitive adhesive

and a topcoat specifically formulated for thermal transfer printing.[1] The material is designed to

produce labels with a matte, light gray finish, giving them an appearance similar to a rating or

serial plate.[5]

Physical Properties:

A summary of the typical physical properties of B-428 is presented in the table below. These

values are averages and should not be used for specification purposes.[4]
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Property Test Method Average Result

Thickness

- Substrate ASTM D 1000 0.0034 inch (0.086 mm)

- Adhesive ASTM D 1000 0.0010 inch (0.026 mm)

- Total ASTM D 1000 0.0044 inch (0.112 mm)

Adhesion to:

- Stainless Steel (20 min dwell) ASTM D 1000 30 oz/in (33 N/100 mm)

- Stainless Steel (24 hr dwell) ASTM D 1000 40 oz/in (43 N/100 mm)

- Polypropylene (20 min dwell) ASTM D 1000 12 oz/in (13 N/100 mm)

- Polypropylene (24 hr dwell) ASTM D 1000 20 oz/in (22 N/100 mm)

Tack ASTM D 2979 28 oz (789 g)

Performance Characteristics
B-428 is engineered to be resistant to various environmental challenges, including solvents,

temperature fluctuations, and UV exposure.[3][4][5]

Temperature Resistance:

Condition Duration Observation

High Service Temperature 30 days at 176°F (80°C)

No visible effect, but topcoat

discoloration may occur at

temperatures greater than

80°C.[1]

Low Service Temperature 30 days at -40°F (-40°C) No visible effect.[1]

Environmental Resistance:
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Condition Duration Observation

Humidity Resistance
30 days at 100°F (37°C), 95%

R.H.
No visible effect.[1]

UV Light Resistance
30 days in UV Sunlighter™

100
No visible effect.[1]

Weatherability
30 days in Xenon Arc

Weatherometer
Slight topcoat yellowing.[1]

Salt Fog Resistance 30 days in 5% salt fog No visible effect.[1]

Experimental Protocols
The performance data presented is based on standardized testing procedures. The following

outlines the general methodology for chemical resistance testing.

Chemical Resistance Testing Protocol:

Sample Preparation: Samples are printed with a specified thermal transfer ribbon (e.g.,

Brady Series R4300) using a thermal transfer printer. The printed labels are then applied to

aluminum panels and allowed to dwell for 24 hours at room temperature.[3][4][7]

Immersion Cycling: The test consists of 5 cycles of 10-minute immersions in the specified

chemical reagent, followed by 30-minute recovery periods.[3][4][7]

Mechanical Abrasion: After the final immersion, the samples are rubbed 10 times with a

cotton swab saturated with the test fluid.[3][4][7]

Observation: The label stock and the printed image are visually inspected for any changes,

such as discoloration, degradation, or print removal.[1]

A summary of the chemical resistance of B-428 to various agents is provided in the table

below.
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Chemical Reagent Effect on Label Stock Effect on Print

Methyl Ethyl Ketone No visible effect No visible effect

1,1,1-Trichloroethane No visible effect No visible effect

Toluene No visible effect No visible effect

Mineral Spirits No visible effect No visible effect

JP-8 Jet Fuel No visible effect No visible effect

SAE 20 WT Oil No visible effect No visible effect

Isopropyl Alcohol (IPA) No visible effect No visible effect

Deionized Water No visible effect No visible effect

3% Alconox® Detergent No visible effect No visible effect

10% Sulfuric Acid Solution No visible effect No visible effect

10% Sodium Hydroxide

Solution
No visible effect No visible effect

Results are based on testing with the Brady Series R4300 ribbon.[1]

Logical Workflow for Label Selection and
Application
The decision-making process for utilizing B-428 labels in a research or industrial setting can be

visualized as a logical workflow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.lanshack.com/pdf/label-tech-428.pdf
https://www.benchchem.com/product/b1201740?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Requirement Analysis

Material Selection

Implementation

Verification

Identify Labeling Need
(e.g., Asset Tracking, Barcoding)

Determine Substrate
(e.g., Stainless Steel, Polypropylene)

Assess Environmental Conditions
(e.g., Temperature, Chemical Exposure)

Select B-428 for
Durable, Nameplate-like Quality

Choose Compatible Ribbon
(e.g., R4300, R6200)

Print Labels using
Thermal Transfer Printer

Apply to Clean, Dry Surface

Perform In-situ Testing
(if necessary)

Click to download full resolution via product page

Label Selection and Application Workflow
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This diagram illustrates the process from identifying the labeling requirement to the final

application and verification of the B-428 label.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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